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Compound of Interest

Compound Name: 3-(tert-Butoxy)aniline

CAS No.: 1123169-58-3

Cat. No.: B1286603

Get Quote

Critical Identification Note: Do not confuse 3-(tert-Butoxy)aniline (an ether derivative) with 3-

tert-Butylaniline (an alkyl derivative, CAS 5369-19-7).[1][2][3][4][5][6] While their disposal

pathways are similar, their chemical compatibility profiles differ slightly.[1][2][3][5][6] This guide

addresses the ether derivative.[1][2][3][5][6]

Property Specification

Chemical Name 3-(tert-Butoxy)aniline

CAS Number 1123169-58-3

Molecular Formula C₁₀H₁₅NO

Physical State Liquid (typically light yellow to brown)

Primary Hazards
Acute Toxicity (Oral/Dermal), Skin Sensitization,

Eye Irritation

Waste Class Hazardous Organic Amine (Combustible)
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The "Why" Behind the Protocol: Aniline derivatives are notorious for their ability to penetrate

intact skin and cause methemoglobinemia (interference with oxygen transport in blood).[1][2][3]

[5][6] Furthermore, as an organic base, this compound poses a specific risk in waste streams: if

mixed indiscriminately with acidic waste (e.g., spent nitration mixtures or acid chlorides), it can

trigger violent exothermic neutralization or precipitate insoluble salts that clog waste lines.[1][2]

[3][5][6]

Part 2: Pre-Disposal Assessment & Segregation
Effective disposal begins at the bench, not the waste drum.[1][2][3][5][6] You must segregate

this waste stream to prevent cross-reactivity.[1][2][3][5][6]

Segregation Rules
DO NOT MIX WITH: Strong acids (HCl, H₂SO₄), Acid Chlorides, Acid Anhydrides, or Strong

Oxidizers (Peroxides, Nitrates).[1][2][3][4][5][6]

COMPATIBLE WITH: Non-halogenated organic solvents (Acetone, Methanol, Ethanol) and

other basic organic waste streams.[1][2][3][5][6]

Waste Stream Classification
Most institutions will classify this under "Alkaline Organic Waste" or "Toxic/Combustible

Organics."[1][2][3][5][6]

RCRA Considerations (US Only): While 3-(tert-Butoxy)aniline is not explicitly "U-Listed"

(like Aniline, U012), it must be characterized.[1][2][3][5][6]

If Flash Point < 60°C: D001 (Ignitable).[1][2][3][5][6]

If Flash Point > 60°C: Dispose as Non-RCRA Hazardous Waste (unless it exhibits other

characteristics), but always treat as toxic.[1][2][3][5][6]

Part 3: Step-by-Step Disposal Workflows
Scenario A: Routine Liquid Waste Disposal
Applicable for reaction mother liquors and washing solvents.[3][7]
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Select Container: Use a High-Density Polyethylene (HDPE) or glass container. Ensure the

cap has a chemically resistant liner (PTFE).[1][2][3][5][6]

Dilution: Do not dispose of the neat amine directly if possible.[1][2][3][5][6] Dilute with a

compatible combustible solvent (e.g., Ethanol or Acetone) to <10% concentration.[1][2][3][5]

[6] This facilitates cleaner incineration.[1][2][3][5][6]

pH Check: Verify the waste stream is neutral or basic (pH ≥ 7).[1][2][3][5][6]

Labeling: Affix a hazardous waste tag immediately.[1][2][3][5][6]

Constituents: "3-(tert-Butoxy)aniline, Ethanol (or solvent used)"[1][2][3][4][5][6]

Hazards: Check "Toxic" and "Flammable" (if solvent is flammable).[1][2][3][5][6]

Storage: Store in a secondary containment tray inside a flammable safety cabinet until

pickup.

Scenario B: Solid Waste (Contaminated PPE/Wipes)
Applicable for gloves, paper towels, and weighing boats.[1][3][4][6]

Bagging: Place all solid waste into a clear, 6-mil polyethylene hazardous waste bag.

Double Containment: If the waste is heavily soaked or odorous, double-bag it to prevent

vapor leakage.[1][2][3][5][6]

Tagging: Label as "Solid Debris Contaminated with 3-(tert-Butoxy)aniline."

Scenario C: Spill Cleanup Response
Immediate Action Required.

Evacuate & Ventilate: Clear the immediate area.[1][2][3][5][6] Open fume hood sashes fully if

safe to do so.[1][2][3][5][6]

PPE Upgrade: Don double nitrile gloves (or Silver Shield® laminates for large spills), safety

goggles, and a lab coat.[1][2][3][5][6]
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Containment: Surround the spill with an inert absorbent dike (Vermiculite or Sand).[1][2][3][5]

[6] Do not use paper towels initially, as this increases surface area for evaporation.[1][2][3][5]

[6]

Absorption: Cover the spill completely with the absorbent material.[1][2][3][5][6]

Collection: Scoop the saturated absorbent into a wide-mouth hazardous waste jar.

Surface Decon: Wipe the surface with a mild dilute acid (e.g., 5% Citric Acid) followed by

soap and water to neutralize trace amines.[1][2][3][5][6]

Part 4: Decision Logic Visualization
The following diagram illustrates the decision matrix for handling 3-(tert-Butoxy)aniline waste.
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Waste Generation:
3-(tert-Butoxy)aniline

Determine Physical State

Liquid Waste
(Mother Liquor/Solvent)

Solid Waste
(PPE/Wipes/Debris)

Segregation Check:
Is it mixed with Acids?

Double Bag in
6-mil Polyethylene

STOP: Potential Reaction!
Neutralize slowly in hood

Yes

Safe to Proceed

No

Transfer to HDPE/Glass
(Amine-Compatible)

After Neutralization

Label: 'Toxic, Organic Amine'

Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of aniline derivative waste streams.
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Part 5: References & Authority
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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